Cas no 945953-47-9 (4-(5-Pentylthiophen-2-yl)butanoic acid)

4-(5-Pentylthiophen-2-yl)butanoic acid structure
945953-47-9 structure
Product Name:4-(5-Pentylthiophen-2-yl)butanoic acid
CAS No:945953-47-9
MF:C13H20O2S
MW:240.361702919006
CID:5066317
Update Time:2023-08-25

4-(5-Pentylthiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(5-pentylthiophen-2-yl)butanoic acid
    • 4-(5-Pentylthiophen-2-yl)butanoic acid
    • Inchi: 1S/C13H20O2S/c1-2-3-4-6-11-9-10-12(16-11)7-5-8-13(14)15/h9-10H,2-8H2,1H3,(H,14,15)
    • InChI Key: RIARTVAHVWAUKV-UHFFFAOYSA-N
    • SMILES: S1C(=CC=C1CCCCC)CCCC(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 206
  • XLogP3: 4
  • Topological Polar Surface Area: 65.5
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